Cas no 2227709-73-9 ((2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
• CAS No: 2227709-73-9
• MF: C₁₁H₁₅FO₃
• MW: 214.233407258987
• CID: 6188520
• PubChem ID: 165629039
• Update Time: 2025-06-20

(2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
• EN300-1789311
• 2227709-73-9

• Inchi： 1S/C11H15FO3/c1-7(13)6-8-10(14-2)5-4-9(12)11(8)15-3/h4-5,7,13H,6H2,1-3H3/t7-/m1/s1
• InChI Key： AJKRCHKKGSGYEX-SSDOTTSWSA-N
• SMILES： FC1=CC=C(C(=C1OC)C[C@@H](C)O)OC

Computed Properties

• Exact Mass: 214.10052250g/mol
• Monoisotopic Mass: 214.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol

Compound Introduction: (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol (CAS No: 2227709-73-9)

Compound (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol, identified by its unique Chemical Abstracts Service (CAS) number 2227709-73-9, represents a significant advancement in the realm of pharmaceutical chemistry. This chiral alcohol, featuring a carefully orchestrated structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular framework integrates a 3-fluoro-2,6-dimethoxyphenyl group with a propan-2-ol backbone, presenting a promising scaffold for modulating biological pathways with high specificity.

The (2R)-configuration of the propan-2-ol moiety is particularly noteworthy, as enantioselectivity plays a pivotal role in the efficacy and safety of many therapeutic agents. The presence of both fluoro and dimethoxy substituents on the aromatic ring introduces unique electronic and steric properties, which can be exploited to fine-tune interactions with biological targets. Such structural features are often employed to enhance metabolic stability, improve oral bioavailability, and reduce off-target effects—key considerations in modern drug design.

Recent research in the field of neuropharmacology has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics for neurological disorders. The 3-fluoro-2,6-dimethoxyphenyl moiety in this compound shares structural similarities with several known pharmacophores that exhibit potent activity against enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this scaffold may interact with serotonin receptors (5-HT receptors) and other neurotransmitter systems, offering a potential avenue for exploring novel therapeutic strategies.

In parallel, investigations into anti-inflammatory agents have demonstrated that modifications at the phenolic positions can significantly influence pharmacological outcomes. The dimethoxy groups in this compound contribute to its lipophilicity while maintaining solubility, which is critical for drug formulation and delivery. Additionally, the electron-withdrawing nature of the fluoro substituent can enhance binding affinity to certain biological targets by altering electronic distributions across the molecule. These attributes make (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol a versatile building block for synthesizing novel small-molecule drugs.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of stereochemistry and functional group manipulation. Advanced techniques such as asymmetric hydrogenation or chiral auxiliary-assisted synthesis are employed to achieve the desired enantiomeric purity. The robustness of its synthetic route ensures scalability for both research-scale preparations and potential industrial production, underscoring its feasibility as a lead compound or intermediate in drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how the fluoro, dimethoxy, and chiral propanol moieties contribute to its binding affinity and selectivity. These computational approaches are increasingly integral to rational drug design, enabling researchers to predict pharmacokinetic properties and optimize lead structures before experimental validation.

The growing interest in structure-based drug design has further propelled the study of compounds like (2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol. High-resolution crystal structures of protein-ligand complexes have revealed how this molecule fits into active sites with high precision, offering a blueprint for designing next-generation inhibitors or agonists. Such structural insights are invaluable for medicinal chemists aiming to improve potency while minimizing side effects—a cornerstone of modern pharmaceutical innovation.

Emerging applications in bioconjugation chemistry also present exciting opportunities for leveraging this compound's unique structural features. By attaching antibodies or other biomolecules via click chemistry or other linker strategies, researchers can develop targeted therapies for cancer and autoimmune diseases. The stability provided by the aromatic ring system combined with the hydroxyl functionality makes it an attractive candidate for conjugate-based drug delivery systems.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous evaluation before clinical translation. Preclinical toxicology studies have been conducted to assess the safety profile of derivatives derived from this scaffold, ensuring that potential therapeutic benefits outweigh risks associated with administration. These studies include assessments of acute toxicity, chronic exposure effects, and potential genotoxicity—essential parameters for evaluating drug candidates according to international guidelines such as those set forth by the International Council for Harmonisation (ICH).

Looking ahead,(2R)-1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol (CAS No: 2227709-73-9) continues to be explored as a versatile intermediate in synthetic chemistry and as a lead compound for further derivatization. Its structural motifs align well with current trends in medicinal chemistry toward fluorinated aromatic compounds and enantiopure alcohols—a testament to its relevance in addressing unmet medical needs through innovative chemical solutions.